Cas no 1807204-52-9 (4-Bromopyrimidine-5-acetonitrile)
1807204-52-9 structure
Product Name:4-Bromopyrimidine-5-acetonitrile
CAS No:1807204-52-9
MF:C6H4BrN3
MW:198.020059585571
CID:4826576
Update Time:2023-08-19
4-Bromopyrimidine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Bromopyrimidine-5-acetonitrile
-
- Inchi: 1S/C6H4BrN3/c7-6-5(1-2-8)3-9-4-10-6/h3-4H,1H2
- InChI Key: RCDQJVGPNDVONG-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=CN=1)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- XLogP3: 0.9
- Topological Polar Surface Area: 49.6
4-Bromopyrimidine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001912-250mg |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 250mg |
$874.09 | 2022-03-31 | |
| Alichem | A039001912-500mg |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 500mg |
$1,212.63 | 2022-03-31 | |
| Alichem | A039001912-1g |
4-Bromopyrimidine-5-acetonitrile |
1807204-52-9 | 98% | 1g |
$2,145.71 | 2022-03-31 |
4-Bromopyrimidine-5-acetonitrile Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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